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This guide provides an in-depth exploration of Cytidine 5'-Triphosphate (CTP) disodium salt, a

pivotal molecule in cellular metabolism and a critical reagent in numerous molecular biology

applications. Designed for researchers, scientists, and professionals in drug development, this

document synthesizes technical data with practical insights to facilitate a comprehensive

understanding of CTP's properties, biological roles, and experimental applications.

Introduction: The Central Role of CTP in Cellular
Function
Cytidine 5'-Triphosphate (CTP) is a pyrimidine nucleoside triphosphate essential for life.[1] As

one of the four fundamental building blocks of ribonucleic acid (RNA), its most recognized role

is as a substrate for RNA polymerases during transcription.[1][2][3] However, the significance of

CTP extends far beyond RNA synthesis. It is a high-energy molecule, akin to ATP, that drives

specific metabolic pathways, most notably the synthesis of phospholipids, which are the

primary components of all cellular membranes.[4] CTP is also involved in protein glycosylation
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and acts as an agonist for certain purinergic receptors.[5] This guide will delve into the

technical specifications of the commercially available disodium salt of CTP, its intricate

involvement in key biochemical pathways, and a detailed protocol for its application in a

common laboratory procedure.

Physicochemical Properties of CTP Disodium Salt
The disodium salt of CTP is the most common form utilized in research due to its stability and

solubility in aqueous solutions. Its purity and proper handling are critical for reproducible

experimental outcomes.

Property Value References

CAS Number 36051-68-0 [1][2][5][6]

Molecular Formula C₉H₁₄N₃Na₂O₁₄P₃ [2][5]

Molecular Weight 527.15 g/mol [1][2][5]

Appearance White powder [1]

Purity Typically ≥95% (HPLC) [1]

Storage Conditions

Long-term storage at -20°C

under desiccating conditions is

recommended.[1][5][6] The

product can be stored for up to

12 months under these

conditions.[5]

[1][5][6]

Shipping Conditions

Typically shipped at ambient

temperatures, but can also be

shipped with ice packs.[5]

[5]

Solubility Soluble in water.

Alternative Form
A dihydrate form (CAS 81012-

87-5) also exists.[1][6]
[1][6]
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CTP is a linchpin in several interconnected metabolic pathways, primarily the de novo

synthesis of pyrimidines and the biosynthesis of phospholipids. Understanding these pathways

is crucial for contextualizing CTP's function and for designing experiments that modulate these

processes.

De Novo Pyrimidine Biosynthesis
CTP is synthesized from Uridine 5'-Triphosphate (UTP) in the final step of the de novo

pyrimidine biosynthetic pathway. This reaction is catalyzed by CTP synthetase, which utilizes

the amide group from glutamine and the energy from ATP hydrolysis to aminate UTP.
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Caption: CTP as a key precursor for major phospholipid classes.

Experimental Application: In Vitro Transcription
(IVT)
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A primary application of CTP disodium salt is in the cell-free synthesis of RNA, a technique

known as in vitro transcription (IVT). [7]This method is fundamental for generating RNA for a

multitude of downstream applications, including the production of mRNA for vaccines and

therapeutics, synthesis of guide RNAs for CRISPR-based gene editing, and the creation of

RNA probes. [7]

Principle of In Vitro Transcription
IVT reactions utilize a DNA template containing a promoter sequence (e.g., T7, SP6, or T3), a

phage RNA polymerase specific to that promoter, and a mixture of the four ribonucleoside

triphosphates (ATP, GTP, CTP, and UTP). [8]The polymerase recognizes the promoter and

synthesizes a complementary RNA strand from the DNA template. The cleavage of the high-

energy pyrophosphate bond from each incoming NTP provides the energy to drive the

formation of the phosphodiester backbone of the growing RNA chain. [7]
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Caption: A generalized workflow for an in vitro transcription experiment.

Protocol: Standard T7 In Vitro Transcription
This protocol provides a general guideline for a standard 20 µL IVT reaction. Optimization is

often necessary depending on the specific DNA template and the desired yield and quality of
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the RNA product. [8] Materials:

CTP disodium salt solution (e.g., 100 mM)

ATP, GTP, UTP solutions (e.g., 100 mM each)

Linearized plasmid DNA or PCR product with a T7 promoter (0.5-1.0 µg)

5x Transcription Buffer (e.g., 200 mM Tris-HCl pH 7.9, 30 mM MgCl₂, 50 mM DTT, 10 mM

spermidine)

T7 RNA Polymerase

RNase Inhibitor

Nuclease-free water

Procedure:

Thaw Reagents: Thaw all components on ice. Keep the enzymes and RNase inhibitor on ice

at all times.

Prepare NTP Mix: In a nuclease-free tube, prepare a 10 mM working solution of each NTP.

For a 20 µL reaction, you will need 2 µL of each 100 mM stock, bringing the final

concentration to 10 mM.

Assemble the Reaction: In a nuclease-free microcentrifuge tube on ice, add the following

components in the order listed:

Nuclease-free water to a final volume of 20 µL

4 µL of 5x Transcription Buffer

2 µL of 100 mM DTT

2 µL of 10 mM ATP

2 µL of 10 mM CTP
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2 µL of 10 mM GTP

2 µL of 10 mM UTP

X µL of DNA template (0.5-1.0 µg)

1 µL of RNase Inhibitor

2 µL of T7 RNA Polymerase

Incubation: Mix the components gently by flicking the tube and then centrifuge briefly to

collect the reaction at the bottom. Incubate the reaction at 37°C for 2-4 hours, or overnight

for higher yields.

Template Removal: Add 1 µL of RNase-free DNase I to the reaction mixture and incubate at

37°C for 15-30 minutes. This step is crucial to remove the DNA template.

RNA Purification: Purify the synthesized RNA using a column-based RNA cleanup kit or by

phenol/chloroform extraction followed by ethanol precipitation.

Quantification and Quality Control: Determine the concentration and purity of the RNA using

a spectrophotometer (measuring absorbance at 260 and 280 nm). Assess the integrity and

size of the RNA transcript by running an aliquot on a denaturing agarose or polyacrylamide

gel.

Conclusion
CTP disodium salt is more than just a component of RNA; it is a vital energetic currency and a

key building block in fundamental cellular processes. For researchers in molecular biology,

biochemistry, and drug development, a thorough understanding of its properties and functions

is paramount for the successful design and execution of experiments. From elucidating

metabolic pathways to synthesizing therapeutic RNA molecules, CTP remains a cornerstone

reagent, enabling discoveries at the forefront of life sciences.

References
Fiveable. CTP Definition - Anatomy and Physiology I Key Term. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://library.fiveable.me/physio/key-terms/ctp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oelkers, P., & Carman, G. M. (2014). CTP synthetase and its role in phospholipid synthesis

in the yeast Saccharomyces cerevisiae. Biochimica et Biophysica Acta (BBA) - Molecular

and Cell Biology of Lipids, 1841(1), 1-8. [Link]

AOCS. Phospholipid Biosynthesis. [Link]

Patsnap Synapse. What is the mechanism of Cytidine Disodium Triphosphate?. [Link]

Cytiva. In vitro transcription for mRNA synthesis. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. What is the mechanism of Cytidine Disodium Triphosphate? [synapse.patsnap.com]

3. fiveable.me [fiveable.me]

4. CTP synthetase and its role in phospholipid synthesis in the yeast Saccharomyces
cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

5. Cytidine-5'-triphosphate (CTP) disodium salt | Abcam [abcam.com]

6. medkoo.com [medkoo.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. cytivalifesciences.com [cytivalifesciences.com]

To cite this document: BenchChem. [Cytidine 5'-Triphosphate (CTP) Disodium Salt: A
Comprehensive Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12349165/docs#cytidine-5-triphosphate-
ctp-disodium-salt-a-comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3924535/
https://lipidlibrary.aocs.org/biochemistry/cellular-lipids/phospholipids/biosynthesis
https://www.patsnap.com/synapse/articles/what-is-the-mechanism-of-cytidine-disodium-triphosphate-1689600000
https://www.cytivalifesciences.com/en/us/solutions/bioprocessing/knowledge-center/mrna-synthesis-ivt
https://www.benchchem.com/product/b12349165?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/00095
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cytidine-disodium-triphosphate
https://fiveable.me/key-terms/anatomy-physiology/ctp
https://pmc.ncbi.nlm.nih.gov/articles/PMC2583782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2583782/
https://www.abcam.com/en-us/products/biochemicals/cytidine-5-triphosphate-ctp-disodium-salt-p2x-purinergic-receptor-agonist-ab146217
https://www.medkoo.com/products/56358
https://pdf.benchchem.com/28/Application_Notes_and_Protocols_Utilizing_Nucleotides_in_In_Vitro_Transcription_Reactions.pdf
https://www.cytivalifesciences.com/en/us/insights/in-vitro-transcription-for-mrna-synthesis
https://www.benchchem.com/product/b12349165/docs#cytidine-5-triphosphate-ctp-disodium-salt-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12349165/docs#cytidine-5-triphosphate-ctp-disodium-salt-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12349165/docs#cytidine-5-triphosphate-ctp-disodium-salt-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12349165/docs#cytidine-5-triphosphate-ctp-disodium-salt-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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